Cas no 731012-01-4 (N-(4-TERT-BUTYLPHENYL)-2-CHLOROPROPANAMIDE)

N-(4-TERT-BUTYLPHENYL)-2-CHLOROPROPANAMIDE structure
731012-01-4 structure
Product Name:N-(4-TERT-BUTYLPHENYL)-2-CHLOROPROPANAMIDE
CAS No:731012-01-4
MF:C13H18ClNO
MW:239.741122722626
CID:844017
PubChem ID:3598236
Update Time:2025-04-19

N-(4-TERT-BUTYLPHENYL)-2-CHLOROPROPANAMIDE Chemical and Physical Properties

Names and Identifiers

    • N-(4-TERT-BUTYLPHENYL)-2-CHLOROPROPANAMIDE
    • AKOS017269052
    • SR-01000047891-1
    • J-523080
    • N-(4-(tert-Butyl)phenyl)-2-chloropropanamide
    • 731012-01-4
    • AKOS000199348
    • SR-01000047891
    • CS-0221128
    • Z56949577
    • EN300-08421
    • G76031
    • MDL: MFCD04626515
    • Inchi: 1S/C13H18ClNO/c1-9(14)12(16)15-11-7-5-10(6-8-11)13(2,3)4/h5-9H,1-4H3,(H,15,16)
    • InChI Key: PCWHRWYTDPAXNZ-UHFFFAOYSA-N
    • SMILES: ClC(C)C(NC1C=CC(=CC=1)C(C)(C)C)=O

Computed Properties

  • Exact Mass: 239.1076919g/mol
  • Monoisotopic Mass: 239.1076919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 29.1Ų

N-(4-TERT-BUTYLPHENYL)-2-CHLOROPROPANAMIDE Pricemore >>

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